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Compound of Interest
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CAS No.: 2041076-43-9

Cat. No.: B1192256

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pharmacodynamic (PD) effects of

AZD5718 across various studies. AZD5718 is a potent and selective inhibitor of 5-

lipoxygenase-activating protein (FLAP), a key enzyme in the biosynthesis of leukotrienes.[1][2]

By inhibiting FLAP, AZD5718 effectively suppresses the production of pro-inflammatory

leukotrienes, such as Leukotriene B4 (LTB4) and the cysteinyl leukotrienes (LTC4, LTD4,

LTE4). This guide summarizes key quantitative data from preclinical and clinical studies, details

the experimental protocols used to assess the drug's pharmacodynamic effects, and provides

visual representations of the relevant biological pathways and experimental workflows.

Comparative Pharmacodynamic Data
The pharmacodynamic effects of AZD5718 have been consistently demonstrated across

multiple studies, primarily by measuring the inhibition of two key biomarkers: LTB4 in whole

blood and LTE4 in urine. The data presented below is collated from a first-in-human study in

healthy volunteers, a study in healthy Japanese subjects, and the FLAVOUR study in patients

with recent myocardial infarction.
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Inhibition of Leukotriene B4 (LTB4) Production
The inhibitory effect of AZD5718 on LTB4 production is a direct measure of its target

engagement. In preclinical studies, AZD5718 was shown to inhibit LTB4 production in human

whole blood in vitro with an IC50 of 0.039 μmol/L.[1] Clinical studies have consistently shown a

dose-dependent inhibition of LTB4.

Study
Population

Dose Regimen LTB4 Inhibition Study

Healthy

Volunteers
300-1200 mg

Single Ascending

Dose (SAD)

>80% sustained

inhibition

throughout the

day

Ericsson et al.,

2018[3]

Healthy

Volunteers

180, 360, 600

mg

Multiple

Ascending Dose

(MAD)

>80% inhibition

throughout the

day at day 10

Ericsson et al.,

2018[3]

Patients with

recent MI

50 mg and 200

mg
Once Daily

A post hoc model

predicted 90%

inhibition of

plasma LTB4

production over

24h with 200 mg

tablets.[3]

FLAVOUR study

Inhibition of Urinary Leukotriene E4 (LTE4) Excretion
Urinary LTE4 is a downstream metabolite of the leukotriene pathway and serves as a

biomarker of systemic leukotriene production. AZD5718 has demonstrated robust and

reproducible inhibition of urinary LTE4 levels.
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Study
Population

Dose Regimen LTE4 Inhibition Study

Healthy

Volunteers
SAD and MAD

Single and

Multiple Doses

Dose/concentrati

on-effect

relationship

observed with

IC50 values in

the lower nM

range.[3]

Ericsson et al.,

2018

Healthy

Japanese

Subjects

60, 180, 360,

600 mg
SAD and MAD

>80% inhibition

for all doses.[4]

Knochel et al.,

2021

Patients with

recent MI

50 mg and 200

mg
Once Daily

>80% reduction

at 4 and 12

weeks for both

doses vs.

placebo.[5]

FLAVOUR study

Experimental Protocols
The reproducibility of the pharmacodynamic effects of AZD5718 relies on standardized and

validated bioanalytical methods. Below are detailed descriptions of the key experimental

protocols used in the cited studies.

Measurement of Ex Vivo LTB4 Production in Whole
Blood
This assay assesses the direct inhibitory effect of AZD5718 on the capacity of leukocytes

within whole blood to produce LTB4 upon stimulation.

Protocol:

Blood Collection: Whole blood is collected from subjects into tubes containing an

anticoagulant (e.g., heparin).
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Stimulation: The blood is stimulated with a calcium ionophore (e.g., A23187) at a

concentration of 10 µM to induce LTB4 production. The stimulation is carried out at 37°C for

30 minutes.

Termination of Reaction: The reaction is stopped, and cells are separated by centrifugation.

Sample Preparation: The plasma is subjected to protein precipitation (e.g., with acetone) and

solid-phase extraction to purify LTB4.

Quantification: LTB4 levels are quantified using a validated method such as

radioimmunoassay (RIA) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Measurement of Urinary LTE4
This non-invasive method measures the level of the stable leukotriene metabolite LTE4 in

urine, reflecting systemic leukotriene production over time.

Protocol:

Urine Collection: Urine samples are collected from subjects. For clinical studies, this can be

a 24-hour collection or a spot urine sample.

Sample Stabilization: An antioxidant and a metal ion chelating agent are added to the urine

to prevent degradation of LTE4.

Solid-Phase Extraction (SPE): LTE4 and an internal standard (e.g., LTE4-d3) are isolated

from the urine matrix using an SPE cartridge (e.g., C18).

Elution and Reconstitution: The analytes are eluted from the SPE cartridge and the eluate is

evaporated to dryness. The residue is then reconstituted in a suitable solvent.

LC-MS/MS Analysis: The reconstituted sample is injected into a liquid chromatography

system coupled to a tandem mass spectrometer. LTE4 is separated from other components

on a reverse-phase column and detected using multiple reaction monitoring (MRM) in

negative electrospray ionization mode.[6]

Data Normalization: Urinary LTE4 concentrations are typically normalized to urinary

creatinine levels to account for variations in urine dilution.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Core_of_FLAP_Inhibitor_Activity.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192256?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizing the Mechanism and Workflow
To further elucidate the mechanism of action of AZD5718 and the experimental processes, the

following diagrams are provided.
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Caption: AZD5718 inhibits FLAP, blocking leukotriene synthesis.
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Caption: Workflow for LTB4 and LTE4 pharmacodynamic assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192256?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

